Cas no 1804340-69-9 (Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804340-69-9
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• CID: 4815118
• Update Time: 2025-05-23

Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H7F6NO3/c1-19-6(18)2-4-5(11)3-17-9(7(4)8(12)13)20-10(14,15)16/h3,8H,2H2,1H3
• InChI Key： ZEGPZOUIVWFESK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(F)F)=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

The compound Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804340-69-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring, which is substituted with multiple fluorinated groups, including a difluoromethyl group, a fluoro group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and agrochemical development. The presence of multiple fluorine atoms in Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate enhances its stability, lipophilicity, and bioavailability, which are critical factors in pharmaceutical applications. Researchers have explored its potential as a lead compound for developing new drugs targeting specific biological pathways.

The synthesis of Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of fluorinated substituents onto the pyridine ring and the subsequent acetylation to form the acetate ester. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

In terms of applications, this compound has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for developing new herbicides or growth regulators. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs or photovoltaic materials.

Recent research has also focused on the environmental impact of Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely used in agricultural and industrial settings without posing risks to the environment.

The structural complexity of Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate provides opportunities for further modification and functionalization. By altering the substituents on the pyridine ring, researchers can explore new chemical space and develop derivatives with enhanced properties tailored for specific applications.

In conclusion, Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804340-69-9) is a versatile compound with significant potential in multiple fields. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as an important molecule for future innovations in chemistry and materials science.